Cas no 62665-46-7 (1H-Pyrrole, 2-[(trifluoromethyl)sulfonyl]-)

• Product Name: 1H-Pyrrole, 2-[(trifluoromethyl)sulfonyl]-
• CAS No: 62665-46-7
• MF: C₅H₄F₃NO₂S
• MW: 199.150970458984
• CID: 436081
• PubChem ID: 21730933
• Update Time: 2025-04-19

1H-Pyrrole, 2-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-[(trifluoromethyl)sulfonyl]-
• 2-(trifluoromethylsulfonyl)-1H-pyrrole
• DTXSID60617512
• ACJYKRLNNITCMO-UHFFFAOYSA-N
• 62665-46-7
• (trifluoromethylsulfonyl)pyrrole
• 2-(Trifluoromethanesulfonyl)-1H-pyrrole
• SCHEMBL9249187

• Inchi： 1S/C5H4F3NO2S/c6-5(7,8)12(10,11)4-2-1-3-9-4/h1-3,9H
• InChI Key： ACJYKRLNNITCMO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CN1)(=O)=O

Computed Properties

• Exact Mass: 198.99152
• Monoisotopic Mass: 198.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 49.93